Cas no 2228975-76-4 (3-(difluoromethoxy)-4-methylphenylmethanethiol)

• Product Name: 3-(difluoromethoxy)-4-methylphenylmethanethiol
• CAS No: 2228975-76-4
• MF: C₉H₁₀F₂OS
• MW: 204.236908435822
• CID: 6335691
• PubChem ID: 165629998
• Update Time: 2025-10-30

3-(difluoromethoxy)-4-methylphenylmethanethiol Chemical and Physical Properties

Names and Identifiers

• 3-(difluoromethoxy)-4-methylphenylmethanethiol
• 2228975-76-4
• [3-(difluoromethoxy)-4-methylphenyl]methanethiol
• EN300-1964390

• Inchi： 1S/C9H10F2OS/c1-6-2-3-7(5-13)4-8(6)12-9(10)11/h2-4,9,13H,5H2,1H3
• InChI Key： RCUCIWYGGXYWSH-UHFFFAOYSA-N
• SMILES： SCC1C=CC(C)=C(C=1)OC(F)F

Computed Properties

• Exact Mass: 204.04204244g/mol
• Monoisotopic Mass: 204.04204244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 10.2Ų

Additional information on 3-(difluoromethoxy)-4-methylphenylmethanethiol

Comprehensive Analysis of 3-(Difluoromethoxy)-4-methylphenylmethanethiol (CAS No. 2228975-76-4): Properties, Applications, and Industry Trends

3-(Difluoromethoxy)-4-methylphenylmethanethiol (CAS No. 2228975-76-4) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a difluoromethoxy group, a methylphenyl ring, and a methanethiol moiety, offering versatile reactivity for synthetic applications. As demand for fluorinated compounds rises—driven by their metabolic stability and lipophilicity—this thiol derivative has emerged as a valuable intermediate.

The compound’s CAS number 2228975-76-4 is frequently searched in chemical databases, reflecting its growing relevance. Researchers prioritize its synthetic routes, purification methods, and applications in drug discovery, particularly for modifying bioactive molecules. Recent studies highlight its role in enhancing peptide-based therapeutics and small-molecule inhibitors, aligning with trends in personalized medicine and targeted therapies.

From a technical perspective, 3-(difluoromethoxy)-4-methylphenylmethanethiol exhibits notable stability under ambient conditions, though storage under inert atmospheres is recommended to preserve its thiol functionality. Analytical techniques like HPLC and NMR spectroscopy are critical for quality control, ensuring purity for high-value applications. Industry forums often discuss its scalable synthesis, with green chemistry principles being applied to reduce hazardous byproducts.

Environmental and regulatory considerations are also trending topics. While not classified as hazardous, its fluorinated components warrant scrutiny under evolving PFAS regulations. Companies leveraging this compound increasingly adopt sustainable solvents and catalytic processes to align with global ESG (Environmental, Social, and Governance) goals. This proactive approach addresses queries about eco-friendly synthesis—a top search term among chemists.

In agrochemistry, CAS 2228975-76-4 is explored for developing next-generation pesticides with improved selectivity. Its difluoromethoxy group enhances membrane permeability, a property leveraged in formulations targeting resistant pests. Patent filings reveal its incorporation into herbicidal lead compounds, sparking discussions on IP strategies in open-access journals.

Looking ahead, the compound’s adaptability positions it as a candidate for AI-driven molecular design. Computational chemists use its scaffold to predict structure-activity relationships (SAR), a hot topic in machine learning for drug discovery. As interdisciplinary collaborations grow, 3-(difluoromethoxy)-4-methylphenylmethanethiol exemplifies how niche chemicals drive innovation across sectors.